Cas no 1806779-73-6 (Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806779-73-6
• MF: C₁₀H₇ClF₅NO₃
• MW: 319.612499475479
• CID: 4812479
• Update Time: 2025-06-08

Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H7ClF5NO3/c1-19-9(18)5-4(2-11)3-17-6(8(12)13)7(5)20-10(14,15)16/h3,8H,2H2,1H3
• InChI Key： WVEVLPQGUZNWJE-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

Research Briefing on Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1806779-73-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives as key intermediates in drug discovery and development. Among these, Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1806779-73-6) has emerged as a compound of interest due to its unique structural features and potential applications in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

The compound, with its distinct trifluoromethoxy and difluoromethyl substituents, offers a versatile scaffold for the development of novel pharmaceuticals. Recent studies have demonstrated its utility in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this pyridine derivative into a series of kinase inhibitors, showcasing its role in enhancing binding affinity and metabolic stability.

In terms of synthetic methodologies, researchers have explored various routes to optimize the production of Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate. A notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been refined to achieve higher yields and purity. Additionally, advancements in green chemistry have led to the development of more sustainable synthetic protocols, minimizing the use of hazardous reagents and reducing environmental impact.

Characterization of the compound has been facilitated by state-of-the-art analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods have confirmed the structural integrity and purity of the compound, ensuring its suitability for further pharmacological evaluation. Furthermore, computational modeling studies have provided insights into the compound's electronic properties and potential interactions with biological targets.

Preliminary in vitro and in vivo studies have indicated promising biological activity for derivatives of Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate. For example, a recent preclinical investigation highlighted its efficacy in modulating specific signaling pathways associated with autoimmune diseases. These findings underscore the compound's potential as a lead structure for the development of next-generation therapeutics.

In conclusion, Methyl 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1806779-73-6) represents a valuable building block in medicinal chemistry, with demonstrated applications in drug discovery. Ongoing research efforts are expected to further elucidate its mechanistic roles and expand its utility in the design of novel therapeutic agents. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its safety profile to facilitate clinical translation.